Cas no 940882-91-7 (6-(4-Methylpiperazin-1-yl)-1h-indazole)

• Product Name: 6-(4-Methylpiperazin-1-yl)-1h-indazole
• CAS No: 940882-91-7
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 2196398
• PubChem ID: 53415095
• Update Time: 2025-04-21

6-(4-Methylpiperazin-1-yl)-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methylpiperazin-1-yl)-1h-indazole
• 6-(4-methyl-1-piperazinyl)-1H-indazole
• DTXSID70696959
• 940882-91-7
• JKYYKVDWDUHMEO-UHFFFAOYSA-N
• SCHEMBL5095062

• Inchi： 1S/C12H16N4/c1-15-4-6-16(7-5-15)11-3-2-10-9-13-14-12(10)8-11/h2-3,8-9H,4-7H2,1H3,(H,13,14)
• InChI Key： JKYYKVDWDUHMEO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C=NNC3=C2)CCN(C)CC1

Computed Properties

• Exact Mass: 216.137496527Da
• Monoisotopic Mass: 216.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų